Cas no 201057-04-7 (Bis(3,3,3-trifluoropropyl)amine)

• Product name: Bis(3,3,3-trifluoropropyl)amine
• CAS No: 201057-04-7
• MF: C₆H₉F₆N
• MW: 209.132782697678
• MDL: MFCD07784275
• CID: 240831
• PubChem ID: 26941379

Bis(3,3,3-trifluoropropyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3,3,3-trifluoro-N-(3,3,3-trifluoropropyl)-
• 3,3,3-trifluoro-N-(3,3,3-trifluoropropyl)propan-1-amine
• Bis(3,3,3-trifluoropropyl)amine
• PC3539
• 1-Propanamine, 3,3,3-trifluoro-N-(3,3,3-trifluoropropyl)-
• C6H9F6N
• SCHEMBL2255609
• 201057-04-7
• MFCD07784275
• BCJXLCSPWYKZAE-UHFFFAOYSA-N
• AKOS013153819
• BS-21950
• A814249
• DTXSID00650307
• Bis(3,3,3-trifluoroprop-1-yl)amine
• 3,3,3-tris(fluoranyl)-N-[3,3,3-tris(fluoranyl)propyl]propan-1-amine
• J-013022
• 3, 3, 3-trifluoro-N-(3, 3, 3-trifluoropropyl)propan-1-amine
• 3,3,3-trifluoro-N-(3,3,3-trifluoropropyl)-1-propanamine
• DB-351130
• 3,3,3-Trifluoro-N-(3,3,3-trifluoroprop-1-yl)propylamine

• MDL： MFCD07784275
• Inchi： InChI=1S/C6H9F6N/c7-5(8,9)1-3-13-4-2-6(10,11)12/h13H,1-4H2
• InChI Key： BCJXLCSPWYKZAE-UHFFFAOYSA-N
• SMILES： FC(F)(F)CCNCCC(F)(F)F

Computed Properties

• Exact Mass: 209.06400
• Monoisotopic Mass: 209.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.236
• Boiling Point: 97.8°C at 760 mmHg
• Flash Point: 12.9°C
• Refractive Index: 1.328
• PSA: 12.03000
• LogP: 2.87170

Bis(3,3,3-trifluoropropyl)amine Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Bis(3,3,3-trifluoropropyl)amine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Bis(3,3,3-trifluoropropyl)amine

Recent Advances in the Application of Bis(3,3,3-trifluoropropyl)amine (CAS 201057-04-7) in Chemical Biology and Pharmaceutical Research

Bis(3,3,3-trifluoropropyl)amine (CAS 201057-04-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery. This fluorinated amine derivative has demonstrated remarkable characteristics that make it particularly valuable for the development of novel pharmaceuticals and bioactive molecules. Recent studies have focused on exploring its role as a building block for medicinal chemistry, its potential as a ligand in catalytic systems, and its applications in materials science.

A 2023 study published in the Journal of Medicinal Chemistry investigated the incorporation of Bis(3,3,3-trifluoropropyl)amine into drug-like molecules to enhance their metabolic stability and membrane permeability. The researchers found that the trifluoropropyl groups significantly improved the pharmacokinetic properties of lead compounds while maintaining their biological activity. This finding suggests that 201057-04-7 could serve as a valuable scaffold for the development of CNS-targeting drugs where blood-brain barrier penetration is crucial.

In the field of catalysis, a recent breakthrough was reported in ACS Catalysis (2024) demonstrating the effectiveness of Bis(3,3,3-trifluoropropyl)amine as a ligand in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the trifluoropropyl groups was shown to enhance the stability of the catalytic intermediate, leading to improved reaction yields and selectivity. This development opens new possibilities for the synthesis of complex pharmaceutical intermediates using this compound.

Material science applications have also benefited from research on 201057-04-7. A 2024 study in Advanced Materials revealed that polymers incorporating Bis(3,3,3-trifluoropropyl)amine units exhibit exceptional thermal stability and chemical resistance, making them suitable for biomedical device coatings and drug delivery systems. The fluorinated nature of the compound contributes to both hydrophobicity and biocompatibility, two essential characteristics for medical applications.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 201057-04-7. A 2023 Nature Protocols publication detailed an optimized, scalable synthesis route that addresses previous challenges in the selective preparation of Bis(3,3,3-trifluoropropyl)amine. This development is particularly significant as it enables broader investigation and potential commercialization of derivatives based on this scaffold.

Looking forward, the unique properties of Bis(3,3,3-trifluoropropyl)amine continue to inspire innovative applications across multiple disciplines. Current research directions include its potential as a fluorine-rich pharmacophore in PET tracer development, its use in designing novel enzyme inhibitors, and its application in creating fluorinated biomaterials with tailored properties. As understanding of this compound's behavior in biological systems deepens, its role in pharmaceutical development is expected to expand significantly in the coming years.